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Compound of Interest

Compound Name: t-Butylacrylamide

Cat. No.: B8497240

This technical guide provides a comprehensive overview of the physicochemical properties of
N-tert-Butylacrylamide (t-Butylacrylamide), a key monomer in polymer science and various
industrial applications. This document is intended for researchers, scientists, and professionals
in drug development and material science.

Physicochemical Properties of N-tert-
Butylacrylamide

N-tert-Butylacrylamide is a mono-substituted acrylamide with a bulky tert-butyl group attached
to the nitrogen atom. This structure imparts unique properties, such as thermal stability and
hydrophobicity, to polymers derived from it.

Below is a summary of its key quantitative data:
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Property

Value

Reference

Molecular Formula

C7H13NO

[1112][31[4]

Linear Formula

CH2=CHCONHC(CH3)3

[5]

Molecular Weight 127.18 g/mol [1112]131[5]
Alternate Molecular Weight 127.19 g/mol [41[6]
CAS Number 107-58-4 [2][5]
Melting Point 126-129 °C [51[7]
Density 1.20 g/cm3 [2][5]

Synthesis of N-tert-Butylacrylamide

The primary method for synthesizing N-tert-Butylacrylamide is the Ritter reaction.[5][7] This

reaction involves the use of isobutylene, sulfuric acid, and acrylonitrile.[5]

Reactants

Acrylonitrile
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N-tert-Butylacrylamide
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Synthesis of N-tert-Butylacrylamide via the Ritter Reaction.
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Experimental Protocols

While detailed experimental protocols are highly specific to the application, the general
synthesis via the Ritter reaction serves as a foundational method. Optimization of this synthesis
can be achieved using N-tert-butyl acetate and acetic acid.[5][7] For applications in drug
delivery or cell immobilization, N-tert-Butylacrylamide is typically polymerized, often with other
monomers, to create hydrogels or other polymer structures. The specific protocols for these
polymerizations, including initiator choice, solvent, temperature, and reaction time, would be
dictated by the desired properties of the final polymer.

Applications in Research and Development

N-tert-Butylacrylamide is a versatile monomer with several applications relevant to
researchers and drug development professionals:

o Drug Delivery Systems: Its temperature sensitivity makes it a candidate for creating thermo-
responsive polymers that can release drugs in response to temperature changes.[5]

» Protein Dewatering and Cell Immobilization: The unique properties of polymers containing N-
tert-Butylacrylamide are utilized in processes for dewatering proteins and for immobilizing
cells for various biotechnological applications.[5][7]

o Anti-Angiogenic Cancer Therapy: It has been used in studies related to abiotic anti-VEGF
nanoparticles for cancer therapy.[7]

 Industrial Applications: Beyond biomedical uses, it is an intermediate in various organic
syntheses and is used in the plastics, personal care, paper, and water treatment industries.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. tert-Butylacrylamide | C7H13NO | CID 7877 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. TBAA — Atvantic Finechem Pvt. Ltd. [atvanticfinechem.com]

o 3. t-Butylacrylamide | C7TH13NO | CID 18539458 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. fishersci.com [fishersci.com]

e 5. Adetailed overview about n-Tert-Butylacrylamide CAS 107-58-4 - Vinati Organics Limited

[vinatiorganics.com]

e 6. labproinc.com [labproinc.com]

e 7. N-TERT-BUTYLACRYLAMIDE | 107-58-4 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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